5-Cyclopropoxy-3-ethyl-2-nitropyridine

• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 5-cyclopropyloxy-3-ethyl-2-nitropyridine
• InChI: InChI=1S/C10H12N2O3/c1-2-7-5-9(15-8-3-4-8)6-11-10(7)12(13)14/h5-6,8H,2-4H2,1H3
• InChI Key: QCWAJHOOHHECAV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=CC(=C1)OC2CC2)[N+](=O)[O-]

Description

5-Cyclopropoxy-3-ethyl-2-nitropyridine is a substituted pyridine derivative characterized by a nitro group at position 2, a cyclopropoxy moiety at position 5, and an ethyl substituent at position 3.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of 5-Cyclopropoxy-3-ethyl-2-nitropyridine can be achieved through several synthetic routesThe nitration reaction typically uses nitric acid and sulfuric acid as reagents under controlled temperature conditions . The cyclopropoxy group can be introduced through a nucleophilic substitution reaction using cyclopropyl alcohol and a suitable base .

Industrial Production Methods: Industrial production of 5-Cyclopropoxy-3-ethyl-2-nitropyridine may involve large-scale nitration and substitution reactions. The process would require optimization of reaction conditions to ensure high yield and purity of the final product. Continuous flow reactors and advanced purification techniques such as recrystallization and chromatography may be employed to achieve the desired quality .

Chemical Reactions Analysis

Types of Reactions: 5-Cyclopropoxy-3-ethyl-2-nitropyridine undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Reduction: The compound can undergo reduction reactions to form different derivatives, depending on the reducing agent and conditions used.

Substitution: The cyclopropoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Hydrogen gas and a palladium catalyst.

Reduction: Sodium borohydride or lithium aluminum hydride.

Substitution: Cyclopropyl alcohol and a suitable base.

Major Products Formed:

Amino derivatives: from the reduction of the nitro group.

Substituted pyridines: from nucleophilic substitution reactions.

Scientific Research Applications

Chemistry: 5-Cyclopropoxy-3-ethyl-2-nitropyridine is used as an intermediate in the synthesis of various organic compounds. Its unique structure makes it a valuable building block for the development of new materials and pharmaceuticals .

Biology: In biological research, this compound may be used to study the effects of nitro and cyclopropoxy groups on biological systems. It can serve as a model compound for investigating the interactions of similar structures with biological targets .

Medicine: The compound’s structural features may be exploited to design molecules with improved pharmacokinetic and pharmacodynamic properties .

Industry: In the industrial sector, 5-Cyclopropoxy-3-ethyl-2-nitropyridine can be used in the production of agrochemicals, dyes, and other specialty chemicals. Its reactivity and versatility make it a valuable component in various industrial processes .

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-3-ethyl-2-nitropyridine involves its interaction with molecular targets through its functional groups. The nitro group can participate in redox reactions, while the cyclopropoxy group can engage in nucleophilic substitution reactions . These interactions can modulate the activity of enzymes, receptors, and other biological molecules, leading to various biological effects .

Comparison with Similar Compounds

Data Table: Comparative Analysis

Compound Name	CAS Number	Substituents (Positions)	Synthesis Yield	Suppliers
5-Cyclopropoxy-3-ethyl-2-nitropyridine	Not reported	Nitro (2), Ethyl (3), Cyclopropoxy (5)	Not reported	0
2-Methoxy-4-methyl-5-nitropyridine	Not reported	Nitro (5), Methoxy (2), Methyl (4)	95%	Not listed
2-(Cyclopropylmethoxy)-5-nitropyridine	1019567-96-4	Nitro (5), Cyclopropylmethoxy (2)	Not reported	3

Research Findings and Implications

Electronic Effects : The nitro group at position 2 in the target compound likely enhances electrophilic aromatic substitution reactivity compared to nitro at position 5, as seen in analogs .

Steric Considerations: The cyclopropoxy group may hinder reactions at adjacent positions, a challenge less pronounced in methoxy-substituted derivatives .

Synthetic Challenges : Ethyl and cyclopropoxy substituents could necessitate optimized conditions (e.g., higher temperatures or catalysts) to mitigate steric hindrance during synthesis.